Cas no 2138066-43-8 (4-tert-butyl-3-(1H-pyrazol-1-yl)cyclohexan-1-ol)

• Product Name: 4-tert-butyl-3-(1H-pyrazol-1-yl)cyclohexan-1-ol
• CAS No: 2138066-43-8
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 5927889
• PubChem ID: 165492078
• Update Time: 2025-11-06

4-tert-butyl-3-(1H-pyrazol-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-3-(1H-pyrazol-1-yl)cyclohexan-1-ol
• EN300-1160482
• 2138066-43-8

• Inchi： 1S/C13H22N2O/c1-13(2,3)11-6-5-10(16)9-12(11)15-8-4-7-14-15/h4,7-8,10-12,16H,5-6,9H2,1-3H3
• InChI Key： VHQHZIHNMVTXBZ-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)C)C(C1)N1C=CC=N1

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38Ų

Additional information on 4-tert-butyl-3-(1H-pyrazol-1-yl)cyclohexan-1-ol

Comprehensive Overview of 4-tert-butyl-3-(1H-pyrazol-1-yl)cyclohexan-1-ol (CAS No. 2138066-43-8): Properties, Applications, and Research Insights

The compound 4-tert-butyl-3-(1H-pyrazol-1-yl)cyclohexan-1-ol (CAS No. 2138066-43-8) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This cyclohexanol derivative incorporates a tert-butyl group and a pyrazole ring, making it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential as a chiral building block for drug discovery, given the increasing demand for enantioselective synthesis in modern medicine.

Recent studies highlight the significance of pyrazole-containing compounds in medicinal chemistry, with applications ranging from kinase inhibitors to antimicrobial agents. The presence of both hydrophobic (tert-butyl) and hydrogen-bonding (hydroxyl group) moieties in this molecule allows for interesting interactions with biological targets. Analytical techniques like NMR spectroscopy and HPLC purity analysis confirm its structural integrity, while computational studies predict favorable ADME properties for drug development applications.

From an industrial perspective, 4-tert-butyl-3-(1H-pyrazol-1-yl)cyclohexan-1-ol demonstrates excellent stability under standard storage conditions, making it suitable for large-scale production. Its solubility profile in common organic solvents facilitates various chemical transformations. Manufacturers emphasize strict quality control measures, including residual solvent analysis and heavy metal screening, to meet the stringent requirements of pharmaceutical clients.

Environmental considerations surrounding this compound have prompted investigations into green chemistry approaches for its synthesis. Recent patents disclose catalytic methods that reduce waste generation while maintaining high atom economy. These advancements align with the growing focus on sustainable chemical production within the industry. Researchers are also exploring its potential in crop protection formulations, where its structural features may contribute to novel modes of action against resistant pests.

The stereochemistry of 4-tert-butyl-3-(1H-pyrazol-1-yl)cyclohexan-1-ol presents interesting opportunities for asymmetric synthesis. Several research groups have reported efficient resolution methods to obtain enantiomerically pure forms, which are valuable for studying structure-activity relationships in drug candidates. The compound's conformational flexibility allows it to adapt to various binding pockets, making it particularly useful for fragment-based drug design approaches.

Analytical method development for this compound has seen significant progress, with validated LC-MS methods now available for precise quantification in complex matrices. Stability studies indicate excellent thermal stability up to 150°C, suggesting potential applications in high-temperature processes. The scientific community continues to investigate its physicochemical properties, including partition coefficients and pKa values, to better understand its behavior in biological systems.

Emerging applications in material science have been reported, where researchers utilize the compound's rigid framework to construct novel supramolecular architectures. Its ability to form hydrogen-bonding networks makes it interesting for designing functional materials with specific properties. These developments complement its traditional uses in medicinal chemistry, demonstrating the compound's versatility across multiple scientific disciplines.

Quality standards for 4-tert-butyl-3-(1H-pyrazol-1-yl)cyclohexan-1-ol continue to evolve, with current specifications typically requiring ≥98% purity by HPLC analysis. Leading suppliers provide comprehensive certificates of analysis that include detailed characterization data. The compound's growing importance is reflected in its inclusion in several commercial screening libraries for drug discovery programs worldwide.

Future research directions may explore the compound's potential in bioconjugation chemistry or as a scaffold for PROTAC molecules. Its balanced lipophilicity and polarity make it particularly suitable for developing CNS-active compounds, addressing the current industry focus on neurological disorders. Continuous improvements in synthetic methodologies promise to make this valuable building block more accessible to researchers across multiple fields.